Cas no 2680718-46-9 (3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid)

• Product Name: 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid
• CAS No: 2680718-46-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5923415
• PubChem ID: 165917190
• Update Time: 2025-05-19

3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680718-46-9
• EN300-28277661
• 3-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid
• 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid

• Inchi： 1S/C12H21NO4/c1-6-7-17-11(16)13-12(8(2)3,9(4)5)10(14)15/h6,8-9H,1,7H2,2-5H3,(H,13,16)(H,14,15)
• InChI Key： RKWFKLQGSQIPNN-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)(C(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid

3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid (CAS No. 2680718-46-9): A Comprehensive Overview

3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid (CAS No. 2680718-46-9) is a specialized organic compound with a unique molecular structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of branched-chain amino acid derivatives, which are increasingly studied for their potential in drug development and biochemical research. Its systematic name reflects its complex structure, featuring a methyl group, a propenyloxycarbonylamino moiety, and an isopropyl-substituted butanoic acid backbone.

The growing interest in 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid is driven by its potential applications in peptide synthesis and medicinal chemistry. Researchers are particularly intrigued by its ability to serve as a building block for novel drug candidates, especially in the development of enzyme inhibitors and receptor modulators. The compound's CAS No. 2680718-46-9 has become a frequently searched term in scientific databases, reflecting its emerging importance in chemical research.

One of the most compelling aspects of 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid is its structural versatility. The presence of both carboxylic acid and allyloxycarbonyl-protected amino functional groups allows for diverse chemical modifications, making it a valuable intermediate in organic synthesis. Recent studies have explored its use in creating biologically active molecules, particularly in the field of targeted drug delivery systems.

The pharmaceutical industry has shown significant interest in compounds like 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid (CAS No. 2680718-46-9) due to their potential in developing new therapeutic agents. Its molecular architecture suggests possible applications in treating metabolic disorders and neurological conditions, aligning with current research trends in precision medicine. The compound's unique stereochemistry also makes it an interesting subject for asymmetric synthesis studies.

From a synthetic chemistry perspective, 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid presents fascinating challenges and opportunities. The sterically hindered amino acid structure requires specialized synthetic approaches, which has led to innovative methodologies in protective group chemistry and selective functionalization. These developments contribute to the broader field of complex molecule synthesis, a hot topic in contemporary organic chemistry.

The analytical characterization of 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid (CAS No. 2680718-46-9) involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given the growing emphasis on quality control in pharmaceutical intermediates. The compound's spectral data has become valuable reference material for researchers working with similar branched amino acid derivatives.

In the context of green chemistry initiatives, the synthesis and application of 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid are being examined for their environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to improve the sustainability of producing this and related compounds. This aligns with the chemical industry's shift toward eco-friendly synthesis and reduced waste generation.

The commercial availability of 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid (CAS No. 2680718-46-9) has expanded in recent years, reflecting its growing importance in research and development. Suppliers typically provide detailed specification sheets and certificates of analysis, addressing the pharmaceutical industry's stringent requirements for chemical intermediates. The compound's pricing and availability trends are closely monitored by researchers in both academic and industrial settings.

Looking forward, the scientific community anticipates new discoveries regarding 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid and its derivatives. Current research directions include exploring its potential in bioconjugation chemistry, material science applications, and as a scaffold for combinatorial chemistry. The compound's unique features continue to inspire innovative applications across multiple disciplines of chemical science.

For researchers working with 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)butanoic acid (CAS No. 2680718-46-9), proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this chemical. The compound's physicochemical properties and stability characteristics are important considerations for experimental design and long-term storage.